Cas no 824397-64-0 (Propanedinitrile, [[(4-ethylphenyl)amino](methylthio)methylene]-)

• Product name: Propanedinitrile, [[(4-ethylphenyl)amino](methylthio)methylene]-
• CAS No: 824397-64-0
• MF: C₁₃H₁₃N₃S
• MW: 243.327420949936
• CID: 691756
• PubChem ID: 1704455

Propanedinitrile, [[(4-ethylphenyl)amino](methylthio)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [[(4-ethylphenyl)amino](methylthio)methylene]-
• 2-[(4-ethylanilino)-methylsulfanylmethylidene]propanedinitrile
• DTXSID10364802
• 824397-64-0

• Inchi： InChI=1S/C13H13N3S/c1-3-10-4-6-12(7-5-10)16-13(17-2)11(8-14)9-15/h4-7,16H,3H2,1-2H3
• InChI Key： MNLVJYOHBGIAQF-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)NC(=C(C#N)C#N)SC

Computed Properties

• Exact Mass: 243.083
• Monoisotopic Mass: 243.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.9Ų